Syriogenin

Specification

• Molecular Formula: C23H34O5
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 3-[(3S,5S,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Standard InChI: InChI=1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-18(21)11-19(25)22(2)16(6-8-23(17,22)27)13-9-20(26)28-12-13/h9,14-19,24-25,27H,3-8,10-12H2,1-2H3/t14-,15-,16+,17+,18-,19+,21-,22-,23-/m0/s1
• Standard InChI Key: SHIBSTMRCDJXLN-SXDIVCDASA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2C[C@H]([C@]4([C@@]3(CC[C@@H]4C5=CC(=O)OC5)O)C)O)O
• Canonical SMILES: CC12CCC(CC1CCC3C2CC(C4(C3(CCC4C5=CC(=O)OC5)O)C)O)O

Introduction

Chemical Identity and Structural Characteristics

Syriogenin is an organic compound with the molecular formula C23H34O5 and a molecular weight of 390.5 g/mol. Its chemical structure includes a tetradecahydrocyclopenta[a]phenanthren core with specific functional groups. The compound is characterized by its complex stereochemistry and functional group arrangement.

Nomenclature and Identification

The systematic IUPAC name for Syriogenin is 3-[(3S,5S,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one. This complex nomenclature reflects its intricate molecular structure with multiple stereocenters.

The compound has been assigned several identifiers in chemical databases:

• PubChem CID: 11870470

• Other synonyms include NS00093763

Physical and Chemical Properties

Based on the molecular structure and composition of Syriogenin, its key physical and chemical properties can be summarized in the following table:

Property	Value
Molecular Formula	C23H34O5
Molecular Weight	390.5 g/mol
Physical State	Not specified in available data
Solubility	Not specified in available data
Stereochemistry	Multiple chiral centers (3S,5S,8R,9S,10S,12R,13S,14S,17R)
Functional Groups	Hydroxyl groups, furanone ring
Database Creation Date	2006-11-09
Database Modification Date	2025-02-22

Natural Sources and Occurrence

Botanical Distribution

Syriogenin has been reported to occur naturally in Asclepias syriaca, commonly known as common milkweed. This plant belongs to the Apocynaceae family and is native to North America. The precise distribution and concentration of Syriogenin within the plant tissues remain areas that require further investigation.

Research Status and Knowledge Gaps

Future Research Directions

Several research avenues could be pursued to enhance our understanding of Syriogenin:

• Comprehensive biological activity screening

• Investigation of biosynthetic pathways in Asclepias syriaca

• Development of efficient extraction and purification protocols

• Structure-activity relationship studies

• Exploration of potential therapeutic applications, if any

• Ecological role and significance in plant defense mechanisms